Cas no 128594-97-8 (Isobenzofuran,5-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,3-dihydro-)

• Product Name: Isobenzofuran,5-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,3-dihydro-
• CAS No: 128594-97-8
• MF: C₂₁H₂₆O₄
• MW: 342.428746700287
• CID: 178249
• PubChem ID: 145709712
• Update Time: 2025-04-19

Isobenzofuran,5-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran,5-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,3-dihydro-
• (-)-Saururenin
• Isobenzofuran,5-[4-(3,4-dimethoxyphenyl)-2,3-dimethylbutyl]-1,3-dihydro-, [R-(R*,R*)]-
• Saururenin
• 128594-97-8

• Inchi： 1S/C21H26O4/c1-14(9-16-5-7-18(22-3)20(11-16)23-4)15(2)10-17-6-8-19-21(12-17)25-13-24-19/h5-8,11-12,14-15H,9-10,13H2,1-4H3
• InChI Key： ZANBLNRUVUOABN-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(CC(C(CC2C=C3C(OCO3)=CC=2)C)C)=CC=1

Computed Properties

• Exact Mass: 340.20394
• Monoisotopic Mass: 340.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans